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Compound of Interest

Compound Name: 5-Chloro-3,3-difluoroindolin-2-one

Cat. No.: B8798667

Get Quote

In the landscape of modern drug discovery, the strategic incorporation of halogen atoms,

particularly chlorine and fluorine, can profoundly influence a molecule's pharmacological profile.

The chlorine atom often enhances ligand-protein binding, improves pharmacokinetic

parameters, and provides a vector for further chemical modification[1]. When combined with

the metabolic stability and unique electronic properties conferred by gem-difluoro groups, the

resulting chemical scaffold becomes a highly valuable asset for medicinal chemists.

5-Chloro-3,3-difluoroindolin-2-one (CAS: 197067-32-6) is an oxindole derivative that

embodies this principle. As a synthetic building block, it provides researchers with a robust

starting point for developing novel therapeutics targeting a range of biological pathways. Its

utility has been demonstrated in the synthesis of inhibitors for mutant EGFR/BRAF pathways in

cancer research and as a core component in the development of novel antithrombotic

agents[2][3]. This guide serves as a comprehensive technical resource for researchers,

scientists, and drug development professionals, detailing its commercial availability, key

properties, handling protocols, and synthetic utility.
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A foundational understanding of a compound's properties is critical for its effective use in

experimental design. The key physicochemical data for 5-Chloro-3,3-difluoroindolin-2-one
are summarized below.

Property Value Source

CAS Number 197067-32-6 [4]

Molecular Formula C₈H₄ClF₂NO [4]

Molecular Weight 203.57 g/mol [4]

Appearance Solid

Melting Point 187-190 °C (decomposes) [4]

Purity Typically ≥98%

Commercial Availability and Sourcing
5-Chloro-3,3-difluoroindolin-2-one is available from several specialized chemical suppliers

catering to the research and development sector. It is crucial to source this material from

reputable vendors who can provide a comprehensive Certificate of Analysis (CoA) to ensure

purity and batch-to-batch consistency.

Supplier Product Name/SKU
Available
Quantities

Notes

Dana Bioscience

5-Chloro-3,3-

difluoroindolin-2-one

(BD01264910)

250mg
Marketed for research

purposes.[5]

Hoffman Fine

Chemicals

5-Chloro-3,3-difluoro-

2,3-dihydroindole-2-

one

Custom quantities
Intended strictly for

laboratory use.[4]
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The process of acquiring and validating a critical chemical reagent is a self-validating system

that ensures experimental integrity. The following workflow is recommended.

Phase 1: Procurement

Phase 2: Verification

Identify Potential
Suppliers

Request Quotations
& Lead Times

Review Supplier
Credentials & Reviews

Place Purchase Order

Receive Shipment
& Quarantine

Shipment

Request & Review
Certificate of Analysis (CoA)

Perform In-House QC
(e.g., NMR, LC-MS)

Cross-reference

Release from Quarantine
for Laboratory Use
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Caption: Recommended workflow for sourcing and verifying chemical reagents.

Overview of Synthetic Routes
Understanding the synthesis of 5-Chloro-3,3-difluoroindolin-2-one provides insight into

potential impurities. The synthesis generally proceeds via a two-stage process involving the

formation of a ketone precursor followed by a fluorination step. This is analogous to the

synthesis of similar structures like 5-Chloro-1,1-difluoroindan[6].

5-Chloroindoline-2,3-dione
(Isatin derivative)

Step1

5-Chloroindolin-2-one

Step2

5-Chloro-3,3-difluoroindolin-2-one
(Final Product)

Click to download full resolution via product page

Caption: Generalized synthetic pathway for 5-Chloro-3,3-difluoroindolin-2-one.
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The 5-chloro-oxindole core is a privileged scaffold in medicinal chemistry. Its derivatives have

shown significant potential across various therapeutic areas:

Oncology: Halogenated indole derivatives are explored as potent inhibitors of critical cancer-

related pathways, such as EGFR and BRAF, which are often mutated in various

malignancies[2].

Antithrombotic Agents: The oxazolidinone class, which can be synthesized from precursors

like 5-Chloro-3,3-difluoroindolin-2-one, has yielded potent and selective Factor Xa

inhibitors for the prevention of thromboembolic diseases[3].

Antimicrobial Agents: The benzoxazolinone scaffold, which shares structural similarities, has

been investigated for its antibacterial and antifungal properties, playing a role in the

development of new anti-infective agents[7].

Safety, Handling, and Storage
Proper handling of 5-Chloro-3,3-difluoroindolin-2-one is essential to ensure laboratory safety.

The following guidelines are synthesized from available safety data sheets (SDS) and best

practices.

Hazard Identification
Skin Corrosion/Irritation: May cause skin irritation (Category 2). Avoid contact with skin.

Serious Eye Damage/Irritation: Causes serious eye irritation (Category 2). Avoid contact with

eyes.

Ingestion: May be harmful if swallowed.

Recommended Protocols
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Protocol Type Detailed Steps

Personal Protective Equipment (PPE)

Always wear protective gloves, chemical safety

goggles, and a laboratory coat. Ensure work is

conducted in a well-ventilated area or under a

chemical fume hood.

Handling

Avoid dust formation. Do not ingest or inhale.

Wash hands and any exposed skin thoroughly

after handling.

Storage
Keep containers tightly closed in a dry, cool, and

well-ventilated place.

First Aid: Eyes

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye

irritation persists, seek medical attention.

First Aid: Skin

IF ON SKIN: Wash with plenty of soap and

water. If skin irritation occurs, seek medical

advice. Take off contaminated clothing.

Disposal

Dispose of contents and container to an

approved waste disposal plant in accordance

with local, state, and federal regulations.

Exemplar Experimental Protocol: N-Arylation
To illustrate the utility of 5-Chloro-3,3-difluoroindolin-2-one as a synthetic intermediate, the

following is a representative, field-proven protocol for a Buchwald-Hartwig N-arylation reaction.

This reaction is a common subsequent step for creating more complex molecules for

screening.

Objective: To couple an aryl halide with the nitrogen of the indolinone core.

Materials:

5-Chloro-3,3-difluoroindolin-2-one (1.0 eq)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b8798667/docs?utm_src=pdf-body#introduction-the-strategic-value-of-a-halogenated-oxindole-building-block
https://www.benchchem.com/product/b8798667/docs?utm_src=pdf-body#introduction-the-strategic-value-of-a-halogenated-oxindole-building-block
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8798667?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aryl bromide or iodide (1.1 eq)

Palladium catalyst (e.g., Pd₂(dba)₃, 2 mol%)

Ligand (e.g., Xantphos, 4 mol%)

Base (e.g., Cs₂CO₃, 2.0 eq)

Anhydrous solvent (e.g., Toluene or Dioxane)

Step-by-Step Methodology:

Inert Atmosphere: To an oven-dried reaction vessel, add the 5-Chloro-3,3-difluoroindolin-2-
one, aryl halide, base, palladium catalyst, and ligand.

Evacuation and Backfill: Seal the vessel and evacuate and backfill with an inert gas (e.g.,

Argon or Nitrogen) three times. This is critical as palladium catalysts are sensitive to oxygen.

Solvent Addition: Add the anhydrous solvent via syringe.

Reaction: Heat the mixture to the desired temperature (typically 80-110 °C) and stir for the

required time (monitor by TLC or LC-MS, usually 4-24 hours).

Workup: Upon completion, cool the reaction to room temperature. Dilute with an organic

solvent (e.g., ethyl acetate) and filter through a pad of celite to remove the catalyst and base.

Purification: Concentrate the filtrate under reduced pressure. Purify the resulting crude

product by column chromatography on silica gel to yield the desired N-arylated product.

Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C

NMR, and HRMS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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